Cas no 325766-88-9 (2-(1,3-benzothiazol-2-yl)aminoacetohydrazide)

• Product Name: 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide
• CAS No: 325766-88-9
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 301513
• PubChem ID: 7130684
• Update Time: 2025-06-23

2-(1,3-benzothiazol-2-yl)aminoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine,N-2-benzothiazolyl-, hydrazide
• Glycine, N-2-benzothiazolyl-, hydrazide (9CI)
• Oprea1_848010
• AKOS001105078
• Z99600016
• 325766-88-9
• 2-(Benzo[d]thiazol-2-ylamino)acetohydrazide
• HMS1745O18
• AKOS003627863
• EN300-14330
• 2-(1,3-benzothiazol-2-ylamino)acetohydrazide
• 2-[(1,3-benzothiazol-2-yl)amino]acetohydrazide
• Glycine,N-2-benzothiazolyl-,hydrazide(9ci)
• 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide

• Inchi： 1S/C9H10N4OS/c10-13-8(14)5-11-9-12-6-3-1-2-4-7(6)15-9/h1-4H,5,10H2,(H,11,12)(H,13,14)
• InChI Key： JBLGRSVTGQVADO-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NCC(NN)=O

Computed Properties

• Exact Mass: 222.058
• Monoisotopic Mass: 222.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide

Professional Introduction to 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide (CAS No. 325766-88-9)

2-(1,3-benzothiazol-2-yl)aminoacetohydrazide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological activities. This compound, identified by the CAS number 325766-88-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates a benzothiazole moiety linked to an aminoacetohydrazide group, which endows it with distinctive chemical and pharmacological properties.

The benzothiazole core is a well-known pharmacophore found in numerous bioactive molecules, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the aminoacetohydrazide moiety further enhances the compound's potential by introducing reactive sites for further chemical modifications and biological interactions. This dual functionality makes 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide a valuable scaffold for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, benzothiazole derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, research has demonstrated that benzothiazole-based compounds can inhibit enzymes such as tyrosine kinases and cyclin-dependent kinases, which are crucial in cancer cell proliferation and survival. The incorporation of an aminoacetohydrazide group into the benzothiazole scaffold may enhance binding affinity and selectivity towards target proteins, thereby improving therapeutic efficacy.

In the realm of oncology, 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide has shown promise as an anti-cancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. The benzothiazole moiety interacts with cellular components such as DNA and proteins, while the aminoacetohydrazide group facilitates further interactions with biological targets. These properties make it a compelling candidate for developing next-generation anticancer therapies.

Moreover, the compound's potential extends beyond oncology. Research in inflammatory diseases has revealed that 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. The benzothiazole scaffold is known to interact with nuclear factor kappa B (NF-κB), a transcription factor central to inflammation regulation. By targeting NF-κB signaling, this compound may offer a novel approach to treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzothiazole ring is typically synthesized via cyclization reactions involving thioamides or thioureas, followed by functionalization at the 2-position with an aminoacetohydrazide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Recent studies have also explored the pharmacokinetic properties of 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide to optimize its delivery and bioavailability. Computational modeling techniques have been used to predict metabolic pathways and identify potential drug-drug interactions. These insights are crucial for developing formulations that maximize therapeutic effects while minimizing side effects.

The growing interest in 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide has spurred collaborative efforts between academic researchers and pharmaceutical companies to explore its full therapeutic potential. Preclinical studies are ongoing to evaluate its efficacy and safety profiles in various disease models. The results of these studies are expected to provide valuable insights into its clinical applicability and guide future development efforts.

In conclusion, 2-(1,3-benzothiazol-2-yl)aminoacetohydrazide (CAS No. 325766-88-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure combines the bioactivity of the benzothiazole scaffold with the reactivity of the aminoacetohydrazide group, making it a versatile tool for drug discovery. Recent research highlights its promising role in oncology and anti-inflammatory therapies, while ongoing studies aim to optimize its pharmacokinetic properties for clinical use.